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Compound of Interest

Compound Name: Avrainvillamide

Cat. No.: B2978725

Avrainvillamide, a potent cytotoxic and antibiotic indole diketopiperazine alkaloid, is a natural
product derived from marine and soil-dwelling fungi. This technical guide provides an in-depth
overview of its natural sources, experimental protocols for its isolation, comprehensive
spectroscopic data, and its proposed biosynthetic pathway.

Primary Natural Sources

Avrainvillamide has been independently isolated from two distinct species of the genus
Aspergillus, a diverse and ubiquitous group of fungi.

The initial discovery and isolation of Avrainvillamide were from a marine-derived fungus,
Aspergillus sp. CNC358. This strain was collected from the waters of the Bahamas Islands.[1]
Concurrently, the same compound, designated CJ-17,665, was isolated from the fermentation
broth of a soil-associated fungus, Aspergillus ochraceus CL41582.[2][3] These findings
establish fungi, particularly of the genus Aspergillus, as the definitive natural source of this
complex metabolite.

Experimental Protocols: From Fungus to Pure
Compound

The isolation and purification of Avrainvillamide from its fungal source is a multi-step process
involving fermentation, extraction, and chromatography. The following protocols are
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synthesized from the methodologies described in the initial discovery of CJ-17,665 from
Aspergillus ochraceus.

Fungal Cultivation and Fermentation

The production of Avrainvillamide is achieved through large-scale submerged fermentation of
the producing fungal strain.

e Producing Organism:Aspergillus ochraceus CL41582

e Fermentation Medium: A seed medium containing glucose, soluble starch, cottonseed flour,
corn steep liquor, and calcium carbonate is used to grow an initial culture. This is then
transferred to a production medium with a similar composition.

e Fermentation Parameters:

o

Temperature: 28°C

o

Duration: 7 days

[¢]

Agitation: 200 rpm

Aeration: 30 liters/minute

[¢]

Extraction and Isolation Protocol

Following fermentation, the fungal broth is processed to extract and purify Avrainvillamide.

« Filtration: The whole fermentation broth (30 liters) is filtered to separate the mycelia from the
filtrate.

» Solvent Extraction: The filtrate is extracted with an equal volume of ethyl acetate. The
organic layer is separated and concentrated under reduced pressure to yield a crude extract.

o Chromatographic Purification: The crude extract is subjected to a series of chromatographic
steps:

o Silica Gel Chromatography: The crude extract is first fractionated on a silica gel column.
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o Sephadex LH-20 Chromatography: Further purification is achieved using a Sephadex LH-
20 column.

o High-Performance Liquid Chromatography (HPLC): The final purification is carried out by
preparative HPLC to yield pure Avrainvillamide.

Quantitative Data

Physicochemical and Spectroscopic Data of
Avrainvillamide (CJ-17,665)

The following table summarizes the key physicochemical and spectroscopic data for
Avrainvillamide isolated from Aspergillus ochraceus.

Property Value

Appearance Pale yellow powder

Molecular Formula C25H27N304

Molecular Weight 433.50 g/mol

Optical Rotation [a]D35 -35° (c 0.5, MeOH)

UV Amax (MeOH) 220, 285, 360 nm

IR (KBr) vmax 3350, 1680, 1640, 1450, 1240 cm~1

Found: 434.2075 (M+H)*, Calculated for

High-Resolution MS
C2sH2s8N30a4: 434.2080

'H and **C NMR Spectroscopic Data

The following table details the *H and 3C NMR chemical shifts for Avrainvillamide, recorded in
CDCls.
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Position 13C (ppm) 'H (ppm, mult., J in Hz)
2 167.2 -

3 58.9 4.20 (t, 8.0)

3a 60.1 -

4 165.8 -

5 325 2.25 (m), 2.10 (m)
6 22.8 1.95 (m)

7 48.1 3.85 (dd, 10.0, 4.0)
8 135.2 -

9 120.5 6.80 (d, 8.0)

10 123.4 7.15 (t, 8.0)

11 118.2 7.05 (d, 8.0)

12 128.7 -

13 138.1 -

14 142.3 -

15 115.9 7.30 (s)

16 125.1 -

17 119.8 7.20 (d, 8.0)

18 121.5 7.25 (t, 8.0)

19 110.9 6.90 (d, 8.0)

20 136.4 -

21 122.3 -

22 131.8 5.20 (t, 7.0)

23 25.7 1.75 (s)
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24 17.9 1.65 (s)

N-H - 8.15 (s)

Visualizations: Workflows and Pathways
Experimental Workflow for Avrainvillamide Isolation

The following diagram illustrates the key stages in the isolation and purification of
Avrainvillamide from the fungal fermentation broth.
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Caption: Workflow for Avrainvillamide Isolation.
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Proposed Biosynthetic Pathway of Avrainvillamide

Avrainvillamide belongs to the stephacidin family of alkaloids. Its biosynthesis is proposed to
originate from the amino acids L-tryptophan and L-proline. The key steps involve the formation
of a diketopiperazine core, prenylation, and a crucial intramolecular Diels-Alder reaction to form
the characteristic bicyclo[2.2.2]diazaoctane ring system.[4]
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Caption: Proposed Biosynthesis of Avrainvillamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Fungal Origins of Avrainvillamide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2978725#what-is-the-natural-source-of-
avrainvillamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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